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Compound of Interest

Compound Name: (R)-ZINC-3573

Cat. No.: B10776022 Get Quote

(R)-ZINC-3573 is a potent and selective agonist for the Mas-related G protein-coupled receptor

X2 (MRGPRX2), a receptor implicated in pain, itch, and pseudo-allergic reactions.[1][2][3] This

technical guide provides a comprehensive overview of the chemical structure, properties, and

biological activity of (R)-ZINC-3573, intended for researchers, scientists, and professionals in

drug development.

Chemical Structure and Physicochemical Properties
(R)-ZINC-3573, with the IUPAC name (R)-Dimethyl-[1-(5-phenyl-pyrazolo[1,5-a]pyrimidin-7-yl)-

pyrrolidin-3-yl]-amine, is a synthetic organic compound. Its structure is characterized by a

pyrazolopyrimidine core linked to a chiral pyrrolidine ring. The (R)-enantiomer is the active

form, while the (S)-enantiomer, (S)-ZINC-3573, is inactive and serves as a valuable negative

control for in vitro and in vivo studies.[4]

A summary of its key chemical and physicochemical properties is presented in Table 1.
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Property Value Reference

IUPAC Name

(R)-Dimethyl-[1-(5-phenyl-

pyrazolo[1,5-a]pyrimidin-7-yl)-

pyrrolidin-3-yl]-amine

Synonyms

(R)-ZINC72453573, (R)-N,N-

Dimethyl-1-(5-

phenylpyrazolo[1,5-

a]pyrimidin-7-yl)-3-

pyrrolidinamine

[5]

Chemical Formula C₁₈H₂₁N₅

Molecular Weight 307.39 g/mol [5]

Exact Mass 307.1797

CAS Number 2089389-15-9 [5]

SMILES

CN(C)

[C@H]1CN(C2=CC(C3=CC=C

C=C3)=NC4=CC=NN24)CC1

[5]

InChI Key
XKBSPAZCFAIBJL-

OAHLLOKOSA-N
[5][6][7][8]

Appearance White to beige powder [5]

Purity ≥98% (HPLC) [5]

Solubility DMSO: 5 mg/mL (warmed) [5]

Storage Temperature 2-8°C [5]

Biological Activity and Selectivity
(R)-ZINC-3573 is a highly selective agonist for the human MRGPRX2 receptor, with a half-

maximal effective concentration (EC₅₀) of 740 nM.[3] It displays high selectivity for MRGPRX2

over a panel of more than 350 other G protein-coupled receptors (GPCRs), including the

closely related MRGPRX1.[2][9] The compound's (S)-enantiomer shows negligible activity at

MRGPRX2 at concentrations up to 100 µM.[10]
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The primary biological effect of (R)-ZINC-3573 is the activation of MRGPRX2, which is

predominantly expressed on mast cells and sensory neurons.[2] This activation triggers

downstream signaling cascades, leading to cellular responses such as intracellular calcium

mobilization and mast cell degranulation, which involves the release of histamine and other

inflammatory mediators.[2][9][11]

A summary of the biological activity of (R)-ZINC-3573 is presented in Table 2.

Parameter Value Cell Line Assay Reference

MRGPRX2

Agonism (EC₅₀)
740 nM - - [3]

Cellular

Response

Induces

intracellular

calcium release

LAD2 mast cells - [2][9]

Cellular

Response

Induces

degranulation
LAD2 mast cells - [2][9]

(S)-enantiomer

Activity

Negligible (up to

100 µM)
- -

Signaling Pathway
Upon binding of (R)-ZINC-3573, MRGPRX2 undergoes a conformational change, leading to

the activation of heterotrimeric G proteins. MRGPRX2 has been shown to couple to both Gq/11

and Gi/o pathways. The Gq/11 pathway activation leads to the stimulation of phospholipase C

(PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol

trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic

reticulum, triggering the release of intracellular calcium stores.
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Caption: MRGPRX2 signaling cascade upon activation by (R)-ZINC-3573.

Experimental Protocols
The following are detailed protocols for key experiments used to characterize the activity of (R)-
ZINC-3573.

Intracellular Calcium Mobilization Assay
This assay measures the increase in intracellular calcium concentration following the activation

of MRGPRX2 by (R)-ZINC-3573.
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Cell Preparation

Dye Loading

Assay

Data Analysis

Seed MRGPRX2-expressing cells
in 96-well plate

Culture overnight

Load cells with a
calcium-sensitive dye (e.g., Fluo-4 AM)

Incubate for 1 hour at 37°C

Wash cells to remove excess dye

Add (R)-ZINC-3573 at
various concentrations

Measure fluorescence intensity over time
using a plate reader

Calculate the change in fluorescence

Plot dose-response curve

Determine EC₅₀ value

Click to download full resolution via product page

Caption: Workflow for the intracellular calcium mobilization assay.
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Methodology:

Cell Seeding: Seed cells expressing MRGPRX2 (e.g., HEK293 cells stably transfected with

MRGPRX2 or LAD2 mast cells) into a 96-well black, clear-bottom plate at an appropriate

density and culture overnight.

Dye Loading: The following day, remove the culture medium and load the cells with a

calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hanks'

Balanced Salt Solution with 20 mM HEPES) for 1 hour at 37°C.

Washing: After incubation, gently wash the cells twice with the buffer to remove any

extracellular dye.

Compound Addition: Prepare serial dilutions of (R)-ZINC-3573. Add the compound solutions

to the wells.

Fluorescence Measurement: Immediately measure the fluorescence intensity using a

microplate reader capable of kinetic reading (e.g., FlexStation or FLIPR). Record the

fluorescence signal before and after the addition of the compound.

Data Analysis: The change in fluorescence is proportional to the increase in intracellular

calcium. Plot the peak fluorescence response against the logarithm of the compound

concentration to generate a dose-response curve and calculate the EC₅₀ value.

Mast Cell Degranulation Assay (β-Hexosaminidase
Release)
This assay quantifies the release of β-hexosaminidase, an enzyme stored in mast cell

granules, as a marker of degranulation.
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Cell Preparation

Stimulation

Sample Collection

Enzymatic Assay

Data Analysis

Seed mast cells (e.g., LAD2)
in a 96-well plate

Add (R)-ZINC-3573 at
various concentrations

Incubate for 30 minutes at 37°C

Centrifuge the plate to pellet cells

Collect the supernatant
(contains released β-hexosaminidase)

Lyse the cell pellet
(contains remaining β-hexosaminidase)

Add chromogenic substrate
(pNAG) to supernatant and lysate

Incubate for 1-2 hours at 37°C

Add stop solution

Read absorbance at 405 nm

Calculate the percentage of
β-hexosaminidase release

Click to download full resolution via product page

Caption: Workflow for the mast cell degranulation assay.
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Methodology:

Cell Seeding: Plate mast cells (e.g., LAD2) in a 96-well plate.

Stimulation: Treat the cells with various concentrations of (R)-ZINC-3573 for 30 minutes at

37°C. Include a positive control for maximal degranulation (e.g., Triton X-100) and a negative

control (buffer alone).

Sample Collection: Centrifuge the plate to pellet the cells. Carefully collect the supernatant,

which contains the released β-hexosaminidase. Lyse the remaining cells in the pellet with a

lysis buffer to measure the total cellular β-hexosaminidase content.

Enzymatic Reaction: In a separate plate, incubate the supernatant and cell lysate samples

with a chromogenic substrate for β-hexosaminidase, such as p-nitrophenyl-N-acetyl-β-D-

glucosaminide (pNAG).

Measurement: After incubation, stop the reaction with a stop solution and measure the

absorbance at 405 nm.

Data Analysis: The percentage of degranulation is calculated as the amount of β-

hexosaminidase in the supernatant divided by the total amount (supernatant + cell lysate),

multiplied by 100.

Conclusion
(R)-ZINC-3573 is a critical tool for studying the biology of MRGPRX2. Its high selectivity and

well-characterized activity, along with the availability of an inactive enantiomer for control

experiments, make it an invaluable probe for elucidating the role of MRGPRX2 in various

physiological and pathophysiological processes. The experimental protocols provided in this

guide offer a starting point for researchers to investigate the effects of this compound and to

screen for novel modulators of MRGPRX2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.medchemexpress.com/r-zinc-3573.html
https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_ProbeSheet_R_ZINC3573_v1_0.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4457351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4457351/
https://www.abmole.com/products/r-zinc-3573.html
https://www.benchchem.com/pdf/Protocol_for_TLQP_21_In_Vitro_Calcium_Mobilization_Assay.pdf
https://bio-protocol.org/en/bpdetail?id=790&type=0
https://bio-protocol.org/en/bpdetail?id=790&type=0
https://pubmed.ncbi.nlm.nih.gov/32525431/
https://pubmed.ncbi.nlm.nih.gov/32525431/
https://pubmed.ncbi.nlm.nih.gov/32525431/
https://en.bio-protocol.org/en/bpdetail?id=790&type=0
https://en.bio-protocol.org/en/bpdetail?id=790&type=0
https://bio-protocol.org/en/bpdetail?id=790&type=0
https://bio-protocol.org/en/bpdetail?id=790&type=0
https://academic.oup.com/jimmunol/article-abstract/198/Supplement_1/145.15/7971503
https://immunomart.com/product/r-zinc-3573/
https://www.benchchem.com/product/b10776022#r-zinc-3573-chemical-structure-and-properties
https://www.benchchem.com/product/b10776022#r-zinc-3573-chemical-structure-and-properties
https://www.benchchem.com/product/b10776022#r-zinc-3573-chemical-structure-and-properties
https://www.benchchem.com/product/b10776022#r-zinc-3573-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b10776022?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

